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Introduction
(-)-Dizocilpine maleate, also known as (-)-MK-801, is a potent and selective non-competitive

antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It binds to a site within the ion

channel of the NMDA receptor, thereby blocking the influx of Ca2+.[3][4] This mechanism of

action makes it a valuable tool in neuroscience research for studying the roles of NMDA

receptors in various physiological and pathological processes, including learning, memory, and

neurotoxicity.[2] Accurate and reproducible experimental results rely on the correct preparation

of (-)-Dizocilpine maleate solutions. These application notes provide detailed protocols for the

preparation of stock solutions, ensuring consistency and reliability in your research.

Data Presentation
The solubility of (-)-Dizocilpine maleate can differ based on the solvent. The following table

summarizes the solubility of (-)-Dizocilpine maleate in various common laboratory solvents.

For optimal results, it is recommended to use a fresh, anhydrous solvent, as the presence of

moisture can affect solubility, particularly in DMSO.[2][5]
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Solvent Solubility Remarks

DMSO 67-100 mg/mL[1][2][5]

Requires sonication to

dissolve.[1][2] Use of fresh,

anhydrous DMSO is

recommended as it is

hygroscopic.[1][5]

Ethanol ~7-25 mg/mL[1][2]
Sonication may be required for

complete dissolution.[1][2]

Water ~7.69-8.33 mg/mL[1][6]

Requires sonication and

warming to 60°C.[1][2]

Sparingly soluble in aqueous

buffers.[7]

Dimethyl formamide (DMF) ~25 mg/mL[2][7] Purge with an inert gas.[7]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution for long-term storage,

which can then be diluted to the desired working concentration for various in vitro and in vivo

applications.

Materials:

(-)-Dizocilpine maleate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator

Procedure:
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Weighing: Carefully weigh the desired amount of (-)-Dizocilpine maleate powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration. For example, to prepare a 100 mM stock solution (Molecular Weight: 337.37

g/mol ), dissolve 33.74 mg of (-)-Dizocilpine maleate in 1 mL of DMSO.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, use an

ultrasonic bath to aid dissolution until the solution is clear and free of particulates.[1][2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1][2]

Protocol 2: Preparation of an Aqueous Working Solution

For certain applications, particularly in vivo experiments where DMSO may have vehicle

effects, a saline-based solution is preferred. Due to the lower solubility in aqueous solutions,

this protocol is suitable for preparing lower concentration working solutions.

Materials:

(-)-Dizocilpine maleate powder

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heating block

Sonicator (optional)

Procedure:

Weighing: Weigh the required amount of (-)-Dizocilpine maleate powder in a sterile

microcentrifuge tube.
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Solvent Addition: Add the desired volume of sterile saline to achieve the final target

concentration.

Dissolution: Vortex the solution vigorously. If the compound does not dissolve completely,

gentle warming up to 60°C and sonication can be applied to facilitate dissolution.[1][2]

Use: It is recommended to prepare aqueous working solutions fresh on the day of the

experiment and not to store them for long periods.[7] If needed, sterile filter the solution

using a 0.22 µm filter before use.[1]
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Workflow for (-)-Dizocilpine Maleate Stock Solution Preparation

Workflow for (-)-Dizocilpine Maleate Stock Solution Preparation

Start: Obtain (-)-Dizocilpine Maleate Powder

Weigh Compound

1.

Dissolve in Appropriate Solvent

2.

Sonicate/Warm if Necessary

3.

Visually Inspect for Complete Dissolution

4.

Aliquot into Smaller Volumes

5.

Store at -20°C or -80°C

6.

End: Ready-to-use Stock Solution

7.

Click to download full resolution via product page

Caption: Workflow for the preparation of (-)-Dizocilpine maleate stock solutions.
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Simplified NMDA Receptor Signaling Pathway and Site of Action of (-)-Dizocilpine Maleate

Simplified NMDA Receptor Signaling Pathway and Site of Action of (-)-Dizocilpine Maleate
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Caption: Mechanism of action of (-)-Dizocilpine maleate at the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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